1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C26H30N2O2.2ClH/c29-25(20-28-17-15-27(16-18-28)19-22-7-3-1-4-8-22)21-30-26-13-11-24(12-14-26)23-9-5-2-6-10-23;;/h1-14,25,29H,15-21H2;2*1H
• InChI Key: NQNIXAIPUWGEPO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(COC3=CC=C(C=C3)C4=CC=CC=C4)O.Cl.Cl
• Molecular Formula: C26H32Cl2N2O2
• Molecular Weight: 475.4 g/mol

Description

The compound seems to be a complex organic molecule that includes a piperazine ring, a biphenyl group, and a propanol group. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Biphenyl is an aromatic compound that consists of two phenyl rings. Propanol is a three-carbon alcohol and exists in two isomeric forms, 1-propanol and 2-propanol.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a cyclic structure. The presence of the piperazine ring could impart basicity to the molecule, while the biphenyl group could contribute to its aromaticity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its polarity, solubility, melting point, boiling point, and stability.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research into the synthesis of novel compounds related to 1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride has shown promising antimicrobial and antifungal properties. For example, the synthesis of new triazole derivatives from various primary amines, including those related to piperazine, demonstrated good to moderate activities against tested microorganisms (Bektaş et al., 2010). Additionally, new pyridine derivatives, including those involving piperazine groups, have been synthesized and shown to exhibit antibacterial and antifungal activities, highlighting the compound's potential in developing new antimicrobial agents (Patel & Agravat, 2007).

Antidepressant and Central Nervous System (CNS) Agents

Several studies have explored derivatives of 1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride for their potential as antidepressants and CNS agents. Research into 3-[4-(3-substituted phenyl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propanol derivatives has revealed a new class of antidepressant drugs with dual activity at 5-HT1A serotonin receptors and serotonin transporter, indicating significant therapeutic potential (Orús et al., 2002). Moreover, compounds with neuroleptic-like activity based on the piperazine structure have been identified, offering insights into novel neuroleptic agents (Hino et al., 1988).

Metabolism and Pharmacological Evaluation

The metabolic pathways and pharmacological effects of derivatives of 1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride have been extensively studied. For instance, the oxidative metabolism of a novel antidepressant, Lu AA21004, involving this compound, has been investigated, providing valuable information on its biotransformation and the enzymes involved (Hvenegaard et al., 2012). This research contributes to understanding the pharmacokinetics and pharmacodynamics of related compounds, which is crucial for drug development.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. It could potentially have biological activity, depending on its structure and the presence of certain functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be used in pharmaceuticals, materials science, or other areas of chemistry.